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Compound of Interest

Compound Name: 4-(p-Tolyloxy)benzonitrile
CAS No.: 37563-42-1
Cat. No.: B1350955
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(4-methylphenoxy)benzonitrile, a diaryl ether nitrile, is a versatile chemical intermediate with
significant applications in the synthesis of agrochemicals and as a potential scaffold in drug
discovery. This technical guide provides a comprehensive overview of its chemical properties,
synthesis, and known biological significance, with a focus on its role as a precursor to the
insecticide Tolfenpyrad.

IUPAC Name: 4-(4-methylphenoxy)benzonitrile[1]
Synonyms: 4-(p-Tolyloxy)benzonitrile, Benzonitrile, 4-(4-methylphenoxy)-[2][3]

CAS Number: 37563-42-1

Chemical and Physical Properties
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A summary of the key chemical and physical properties of 4-(4-methylphenoxy)benzonitrile is
presented in the table below.

Property Value Source
Molecular Formula C14H11NO [11[3]
Molecular Weight 209.24 g/mol [1][3]
Appearance White crystalline powder [4]
Melting Point 87.7-88.2°C [4]
Solubility 0.087 mg/L in water (25°C) [4]

Synthesis of 4-(4-methylphenoxy)benzonitrile

The synthesis of 4-(4-methylphenoxy)benzonitrile can be achieved through several methods. A
common approach involves the Ullmann condensation or nucleophilic aromatic substitution.

Experimental Protocol: Ullmann-type Condensation

A patented method for the synthesis of 4-(4-methylphenoxy)benzonitrile involves the reaction of
p-cresol with p-chlorobenzonitrile.[5]

Materials:

p-Cresol

p-Chlorobenzonitrile

Potassium hydroxide (KOH)

Toluene

N,N-Dimethylformamide (DMF)

Procedure:
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e A mixture of 10.0 g of p-cresol, 10.3 g of 50% potassium hydroxide, and 100 ml of toluene is
heated and stirred under a nitrogen stream at a bath temperature of 140°C.[5]

o Toluene and the water generated are distilled off.[5]
e The reaction mixture is cooled to 50°C.[5]

 To this mixture, 12.7 g of 4-chlorobenzonitrile in 100 ml of N,N-dimethylformamide is added.

[5]
e The mixture is then heated and stirred to complete the reaction.

 After the reaction, the product is isolated and purified by recrystallization from a suitable
solvent like hexane to yield 4-(4-methylphenoxy)benzonitrile.

Synthesis Workflow

' p-Cresol =
G-Chlorobenzonitrile)

KOH, Toluene

Ullmann Condensation -
(Heating) 4-(4-methylphenoxy)benzonitrile
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A general workflow for the synthesis of 4-(4-methylphenoxy)benzonitrile.

Applications in Agrochemicals and Drug
Development
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4-(4-methylphenoxy)benzonitrile is a key intermediate in the synthesis of the pyrazole
insecticide and acaricide, Tolfenpyrad.[4][6] Tolfenpyrad exhibits a broad spectrum of activity
against various pests.[6][7]

The diaryl ether and benzonitrile moieties are also present in numerous biologically active
compounds, suggesting the potential of 4-(4-methylphenoxy)benzonitrile as a scaffold in drug
discovery.[8][9][10]

Biological Activity and Mechanism of Action

While specific quantitative biological data for 4-(4-methylphenoxy)benzonitrile in the context of
drug development is not readily available, the biological activity of its primary derivative,
Tolfenpyrad, is well-characterized.

Tolfenpyrad acts by inhibiting the mitochondrial electron transport chain at complex 1.[11][12]
This disruption of cellular respiration leads to a depletion of energy within the pest, ultimately
resulting in mortality.[11] This mode of action is effective against all life stages of the pests,
from eggs to adults.[7]

Mitochondrial Electron Transport Chain Inhibition
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Mechanism of action of Tolfenpyrad, a derivative of 4-(4-methylphenoxy)benzonitrile.

Conclusion

4-(4-methylphenoxy)benzonitrile is a valuable chemical intermediate with a primary role in the
production of the insecticide Tolfenpyrad. Its synthesis is well-established, and the mechanism
of action of its key derivative highlights a specific biological target in the mitochondrial electron
transport chain. While direct applications in drug development for human diseases have not
been extensively reported, the presence of the diaryl ether and benzonitrile scaffolds suggests
that derivatives of 4-(4-methylphenoxy)benzonitrile could be explored for various therapeutic
areas. Further research into the biological activities of this compound and its analogs may
unveil new opportunities in pharmaceutical and agrochemical development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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